Cas no 2034534-49-9 (4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole)

• Product Name: 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole
• CAS No: 2034534-49-9
• MF: C₁₂H₁₅FN₄O₂S₂
• MW: 330.401502847672
• CID: 5468716
• Update Time: 2025-05-19

4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-((4-(2-fluoroethyl)piperazin-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole
• 4-[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole
• 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole

• Inchi： 1S/C12H15FN4O2S2/c13-4-5-16-6-8-17(9-7-16)21(18,19)11-3-1-2-10-12(11)15-20-14-10/h1-3H,4-9H2
• InChI Key： ZLLOLEKEXDBUTP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CCN(CCF)CC1)(=O)=O

Computed Properties

• Exact Mass: 330.06204624 g/mol
• Monoisotopic Mass: 330.06204624 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 330.4
• XLogP3: 1.1
• Topological Polar Surface Area: 103

Additional information on 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole

Research Brief on 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole (CAS: 2034534-49-9)

The compound 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole (CAS: 2034534-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the 2,1,3-benzothiadiazole moiety, combined with the sulfonyl-piperazine derivative, confers high selectivity and binding affinity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its mechanism of action.

In preclinical trials, 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole demonstrated promising results in vitro and in vivo, showing efficacy in reducing tumor growth and modulating immune responses. The fluorinated ethyl group enhances its pharmacokinetic properties, including improved blood-brain barrier penetration, which is critical for targeting neurological disorders. These findings position the compound as a potential candidate for further development in oncology and neuropharmacology.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research is focused on structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole represents a promising scaffold for drug development, with broad applicability across multiple therapeutic areas. Continued research is essential to fully realize its potential and overcome existing hurdles in its development pathway.